Cas no 1807542-87-5 (3-(Trifluoromethyl)quinolin-8-amine)

3-(Trifluoromethyl)quinolin-8-amine is a versatile organic compound with a trifluoromethyl substituent at the 3-position of the quinolin-8-amine core. This substitution enhances its solubility and stability in various solvents, making it suitable for a wide range of synthetic applications. Its unique structure and chemical properties make it an attractive building block for the synthesis of biologically active compounds and pharmaceuticals.

3-(Trifluoromethyl)quinolin-8-amine structure

1807542-87-5 structure

Product Name:3-(Trifluoromethyl)quinolin-8-amine

CAS No:1807542-87-5

MF:C₁₀H₇F₃N₂

MW:212.171192407608

MDL:MFCD27991311

CID:4618232

PubChem ID:73424710

Update Time:2025-06-25

3-(Trifluoromethyl)quinolin-8-amine Chemical and Physical Properties

Names and Identifiers

- 3-(TRIFLUOROMETHYL)QUINOLIN-8-AMINE
- 8-Amino-3-(trifluoromethyl)quinoline
- AMY26056
- 3-(trifluoromethyl)quinolin-8-amine,
- 8-Quinolinamine, 3-(trifluoromethyl)-
- SB72113
- SY241225
- A928972
- MFCD27991311
- CS-0196882
- 1807542-87-5
- AS-30352
- AKOS025146713
- 3-(Trifluoromethyl)quinolin-8-amine
- MDL： MFCD27991311
- Inchi： 1S/C10H7F3N2/c11-10(12,13)7-4-6-2-1-3-8(14)9(6)15-5-7/h1-5H,14H2
- InChI Key： QTSWTGJWSFXECQ-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C2C(=CC=CC2=C1)N)(F)F

Computed Properties

Exact Mass: 212.05613272g/mol
Monoisotopic Mass: 212.05613272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 38.9

3-(Trifluoromethyl)quinolin-8-amine Pricemore >>

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